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Compound of Interest

Compound Name: Salicylyl chloride

Cat. No.: B8492852 Get Quote

Salicylyl Chloride: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of salicylyl chloride, a key intermediate in organic

synthesis. It covers its chemical structure, core properties, reactivity, and applications, with a

focus on its role in pharmaceutical development. Detailed experimental protocols and safety

information are also included to support laboratory research.

Chemical Structure and Properties
Salicylyl chloride, also known as 2-hydroxybenzoyl chloride, is an acyl chloride derivative of

salicylic acid. The presence of both a hydroxyl group and a highly reactive acyl chloride group

on the same aromatic ring gives it unique chemical characteristics.

Chemical Structure:

Chemical structure of Salicylyl chloride

Table 1: Physicochemical Properties of Salicylyl Chloride
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Property Value Reference

IUPAC Name 2-hydroxybenzoyl chloride [1]

CAS Number 1441-87-8 [1]

Molecular Formula C₇H₅ClO₂ [1][2]

Molecular Weight 156.57 g/mol [2]

Predicted pKa 7.40 ± 0.30 [2]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Reactivity and Mechanisms
The primary role of salicylyl chloride in organic synthesis is as an acylating agent.[3] The

carbonyl carbon of the acyl chloride group is highly electrophilic due to the electron-

withdrawing effects of both the chlorine and oxygen atoms, making it a prime target for

nucleophilic attack.[3]

The characteristic reaction of salicylyl chloride is nucleophilic acyl substitution, which

proceeds via a two-step addition-elimination mechanism.[3]

Influence of the Ortho-Hydroxyl Group
The ortho-hydroxyl group significantly influences the reactivity of salicylyl chloride. It can form

an intramolecular hydrogen bond with the chlorine atom of the acyl chloride group, which can

affect the electrophilicity of the carbonyl carbon and the leaving group ability of the chloride.[3]

This hydroxyl group can also act as a nucleophile in certain reactions, leading to potential side

products or enabling specific cyclization pathways.[3]

Experimental Protocols
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Synthesis of Salicylyl Chloride from Salicylic Acid
Salicylyl chloride is commonly synthesized by the reaction of salicylic acid with a chlorinating

agent, such as thionyl chloride (SOCl₂).

Reaction:

HO-C₆H₄-COOH + SOCl₂ → HO-C₆H₄-COCl + SO₂ + HCl

Experimental Protocol:

A mixture of 10 grams of salicylic acid, 7 ml of thionyl chloride, and 0.02 grams of aluminum

chloride is heated at 40 to 45°C for 1.5 hours.[4] The excess thionyl chloride is then removed

under vacuum. The resulting salicylyl chloride can often be used in subsequent reactions

without further purification.[4]

Logical Flow of Synthesis:

Synthesis of Salicylyl Chloride

Salicylic Acid

Reaction Mixture

Thionyl Chloride (SOCl₂) Aluminum Chloride (AlCl₃, catalyst)

Heat at 40-45°C for 1.5h

Remove excess SOCl₂ under vacuum

Salicylyl Chloride
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Click to download full resolution via product page

A flowchart illustrating the synthesis of salicylyl chloride.

Role in the Synthesis of Deferasirox
Salicylyl chloride is a crucial intermediate in the synthesis of Deferasirox, an iron-chelating

agent used to treat chronic iron overload. The synthesis involves the formation of salicylyl
chloride in situ from salicylic acid and thionyl chloride, followed by condensation with

salicylamide.

Workflow for Deferasirox Synthesis Intermediate:

Synthesis of Deferasirox Intermediate

Step 1: Formation of Salicylyl Chloride (in situ)

Step 2: Condensation Reaction

Salicylic Acid

Salicylyl Chloride (in situ)

+ Thionyl Chloride

Thionyl Chloride

2-(2-Hydroxyphenyl)-1,3(4H)-benzoxazin-4-one

+ Salicylamide
(Dehydrating conditions)

Salicylamide

Deferasirox

+ 4-Hydrazinobenzoic acid
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Workflow for the synthesis of a key Deferasirox intermediate.

Safety and Handling
Salicylyl chloride is a reactive and potentially hazardous chemical. It is crucial to handle it with

appropriate safety precautions in a well-ventilated area.

Table 2: Hazard Information for Salicylyl Chloride

Hazard Description Precautionary Measures

Inhalation
May cause respiratory

irritation.

Move to fresh air. If breathing

is difficult, give oxygen. Seek

medical attention.[5]

Skin Contact
May cause skin irritation or

burns.

Remove contaminated

clothing. Wash affected area

with soap and water. Seek

medical attention.[5]

Eye Contact
May cause serious eye

damage.

Rinse with pure water for at

least 15 minutes. Seek

immediate medical attention.

[5]

Ingestion Harmful if swallowed.

Do not induce vomiting. Rinse

mouth with water. Seek

immediate medical attention.

[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles.[5]

Hand Protection: Wear chemical-resistant gloves.[5]

Respiratory Protection: Use a full-face respirator if exposure limits are exceeded.[5]

Body Protection: Wear suitable protective clothing.[5]
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Firefighting Measures:

Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.[5] Firefighters

should wear self-contained breathing apparatus.[5]

Accidental Release Measures:

Avoid dust formation and contact with skin and eyes.[5] Ensure adequate ventilation and

remove all sources of ignition.[5] Collect the spilled material and place it in a suitable, closed

container for disposal.[5] Prevent the chemical from entering drains.[5]

Applications in Research and Development
Salicylyl chloride's bifunctional nature makes it a valuable building block in the synthesis of a

wide range of organic molecules, including:

Pharmaceuticals: Besides Deferasirox, it is used in the synthesis of other compounds with

potential anti-inflammatory, analgesic, anti-tumor, and anti-bacterial properties.[3]

Polymers and Materials Science: It can be incorporated into polymer backbones to create

specialty resins with tailored properties, such as selective recognition capabilities.[3]

Heterocyclic Compounds: It serves as a precursor for various heterocyclic systems.[3]

This technical guide provides a foundational understanding of salicylyl chloride for

professionals in research and drug development. For further information, consulting the

referenced literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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